Cas no 1781939-57-8 (1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine)

• Product Name: 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine
• CAS No: 1781939-57-8
• MF: C₁₈H₂₈N₂
• MW: 272.428324699402
• CID: 5936756
• PubChem ID: 82378996
• Update Time: 2025-10-18

1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine
• EN300-1863197
• 1781939-57-8
• [1-(1-benzylpiperidin-2-yl)cyclopentyl]methanamine

• Inchi： 1S/C18H28N2/c19-15-18(11-5-6-12-18)17-10-4-7-13-20(17)14-16-8-2-1-3-9-16/h1-3,8-9,17H,4-7,10-15,19H2
• InChI Key： OBTWEKIYMHSWCG-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCCC1C1(CN)CCCC1

Computed Properties

• Exact Mass: 272.225248902g/mol
• Monoisotopic Mass: 272.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine

Research Brief on 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine (CAS: 1781939-57-8): Recent Advances and Applications

The compound 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine (CAS: 1781939-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and cyclopentylamine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis optimization, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with sigma receptors, which are implicated in a range of neurological and psychiatric disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine exhibits high affinity for sigma-1 receptors, suggesting its potential utility in treating neuropathic pain and neurodegenerative diseases. The study also highlighted the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability.

In addition to its CNS applications, recent research has investigated the compound's role in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, making it a candidate for further development in oncology.

Synthetic approaches to 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine have also been refined in recent years. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that minimizes the use of hazardous reagents and improves overall efficiency. This advancement is critical for enabling larger-scale production and facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine as a therapeutic agent. Current research is focused on addressing potential off-target effects and optimizing the compound's selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and translate these findings into clinical applications.

In conclusion, 1-(1-benzylpiperidin-2-yl)cyclopentylmethanamine (CAS: 1781939-57-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications in CNS disorders and oncology, coupled with recent advancements in synthesis, position it as a compound of significant interest for future drug discovery efforts. Ongoing research will be crucial in elucidating its mechanisms of action and therapeutic potential further.